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Compound of Interest

Compound Name: 4-(2,4-Dinitrophenylazo)phenol

CAS No.: 16081-15-5

Cat. No.: B098584

Get Quote

Executive Summary & Molecular Identity
4-(2,4-Dinitrophenylazo)phenol (also known as 2,4-dinitro-4'-hydroxyazobenzene) is a push-

pull chromophore belonging to the class of azo dyes. It features an electron-rich phenolic ring

coupled to an electron-deficient 2,4-dinitrophenyl ring via an azo (

) bridge. This structural motif imparts significant acidic character to the phenolic proton and
facilitates distinct solvatochromic behavior, making it a valuable probe for solvent polarity and
pH sensing.

Note on Nomenclature: Do not confuse this compound with Disperse Yellow 1 (4-(2,4-

dinitroanilino)phenol), which contains an amine (

) linkage rather than an azo linkage. The characterization data below specifically targets the
azo variant.
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Property Description

IUPAC Name (E)-2,4-dinitro-4'-hydroxyazobenzene

Molecular Formula

Molecular Weight 288.22 g/mol

Key Functional Groups

Phenolic -OH, Nitro (

), Azo (

)

Primary Application
pH Indicator, Solvatochromic Probe,

Supramolecular Synthon

Synthesis Overview
The synthesis of 4-(2,4-Dinitrophenylazo)phenol requires a specialized diazotization protocol

due to the weak basicity of the precursor, 2,4-dinitroaniline. Standard aqueous diazotization

(HCl/NaNO

) often fails; therefore, nitrosylsulfuric acid is the reagent of choice.

Reaction Pathway[1][2][3]
Diazotization: 2,4-Dinitroaniline is dissolved in concentrated sulfuric acid and reacted with

sodium nitrite to form the 2,4-dinitrobenzenediazonium ion.

Coupling: The diazonium salt is coupled with phenol in a buffered alkaline medium (sodium

hydroxide/sodium carbonate) at

. The coupling occurs predominantly at the para-position of the phenol due to steric
hindrance at the ortho-positions and electronic directing effects.
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Critical Conditions

2,4-Dinitroaniline

Diazonium Salt
[Ar-N≡N]+ HSO4-

Diazotization
< 5°C

NaNO2 / H2SO4
(Nitrosylsulfuric Acid) 4-(2,4-Dinitrophenylazo)phenol

(Red/Orange Solid)

Coupling
(pH ~9-10)

Phenol
(in NaOH)

Temp: 0-5°C

Strong Acid (Step 1)

Alkaline Buffer (Step 2)

Click to download full resolution via product page

Caption: Synthesis pathway via nitrosylsulfuric acid diazotization and alkaline coupling.

Physicochemical Characterization
Reliable characterization relies on a multi-modal approach combining spectral analysis and

physical property determination.

UV-Vis Spectroscopy & Solvatochromism
The molecule exhibits a strong

transition involving the entire conjugated system.

Neutral/Acidic Media: The compound appears yellow/orange with

typically in the range of 350–380 nm.
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Basic Media (Anionic Form): Deprotonation of the phenolic -OH creates the phenolate anion.

The increased electron donation from

extends the conjugation, causing a significant bathochromic (red) shift to 450–550 nm
(appearing deep red or purple).

Protocol: Prepare

M solutions in methanol, acetonitrile, and varying pH buffers. Record spectra from 250–700
nm.

Vibrational Spectroscopy (FT-IR)
Infrared spectroscopy confirms the presence of the nitro and hydroxyl groups while

distinguishing the azo linkage.

Functional Group
Wavenumber (

)
Assignment

O-H Stretch

Broad band; indicates H-

bonding (inter- or

intramolecular).

C-H Aromatic Weak stretching vibrations.

N=N Stretch
Often weak/obscured;

characteristic of azo linkage.

NO

Asymmetric

Strong, characteristic of nitro

groups.

NO

Symmetric

Strong, characteristic of nitro

groups.

C-O Stretch Phenolic C-O bond.

Nuclear Magnetic Resonance (NMR)
NMR provides definitive structural proof.
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H NMR (DMSO-

, 400 MHz):

Phenolic Ring (AA'BB'): Two doublets at

ppm (ortho to OH) and

ppm (meta to OH).

Dinitrophenyl Ring:

H-3 (between NO

): A singlet (or fine doublet) at highly deshielded field (

ppm).

H-5, H-6: A doublet pair or multiplet in the aromatic region (

ppm).

-OH Proton: A broad singlet, typically

ppm due to acidity and H-bonding.

Tautomerism (Azo-Hydrazone Equilibrium)
While para-hydroxyazo dyes generally favor the azo tautomer in the solid state, the strong

electron-withdrawing nature of the two nitro groups can stabilize the hydrazone form,

particularly in polar aprotic solvents or basic conditions.

Azo Form:

(Dominant in non-polar solvents).

Hydrazone Form:

(Quinone-hydrazone structure).

Detection: The presence of a hydrazone form can be inferred from a C=O stretch in IR (
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) or distinct UV-Vis bands.

Influencing Factors

AZO FORM
(Phenol)

Ar-N=N-C6H4-OH

HYDRAZONE FORM
(Quinone)

Ar-NH-N=C6H4=O

 Solvent Polarity / pH 

Solvent Polarity
(Polar favors Hydrazone)

Substituents
(NO2 stabilizes Hydrazone)

Click to download full resolution via product page

Caption: Tautomeric equilibrium between Azo and Hydrazone forms.

Experimental Protocols
Protocol A: Synthesis of 4-(2,4-Dinitrophenylazo)phenol
Safety: Wear nitrile gloves, lab coat, and safety goggles. Work in a fume hood. Nitrosylsulfuric

acid is corrosive; diazonium salts can be explosive if dried.

Preparation of Nitrosylsulfuric Acid:

Cool 5 mL of concentrated

to

in an ice bath.

Slowly add 0.35 g of sodium nitrite (

) with stirring.

Warm slightly to
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to dissolve, then cool back to

.

Diazotization:

Dissolve 0.92 g (5 mmol) of 2,4-dinitroaniline in 10 mL of hot glacial acetic acid.

Cool the amine solution to room temperature and add it dropwise to the cold

nitrosylsulfuric acid.

Stir at

for 1-2 hours. The solution should become clear/pale yellow.

Coupling:

Dissolve 0.47 g (5 mmol) of phenol in 20 mL of 10% NaOH solution (cooled to

).

Add the diazonium solution dropwise to the phenol solution over 30 minutes, maintaining

the temperature below

.

Maintain pH > 9 by adding solid

if necessary. A deep red/orange precipitate will form immediately.

Isolation:

Stir for an additional hour.

Acidify the mixture with dilute HCl (to pH ~4-5) to protonate the phenolate. The color may

shift to yellow/orange.

Filter the solid, wash copiously with water, and recrystallize from ethanol/water.[1]

Protocol B: Determination of Solvatochromic Shift

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

http://www.orgsyn.org/demo.aspx?prep=CV2P0221
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098584?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare a stock solution (

) of the purified dye in DMSO.

Aliquot into cuvettes containing: Methanol, Acetonitrile, THF, and Toluene.

Record UV-Vis spectra (300–600 nm).

Analysis: Plot

vs. solvent dielectric constant (

) or Reichardt’s dye scale (

) to determine the sensitivity of the chromophore to polarity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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